Cas no 70598-15-1 (1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-)
70598-15-1 structure
Product Name:1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-
CAS No:70598-15-1
MF:C17H13FN2O2
MW:296.295727491379
CID:546984
PubChem ID:14770003
Update Time:2025-04-19
1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-
- 2-[1-(4-fluorophenyl)-3-phenylpyrazol-4-yl]acetic acid
- 70598-15-1
- [1-(4-Fluorophenyl)-3-phenyl-1H-pyrazol-4-yl]acetic acid
- 2-(1-(4-Fluorophenyl)-3-phenyl-1H-pyrazol-4-yl)acetic acid
- DTXSID90563836
- SCHEMBL11153382
-
- Inchi: 1S/C17H13FN2O2/c18-14-6-8-15(9-7-14)20-11-13(10-16(21)22)17(19-20)12-4-2-1-3-5-12/h1-9,11H,10H2,(H,21,22)
- InChI Key: IATZOGIYRUCVGC-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1C=C(CC(=O)O)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 296.09619
- Monoisotopic Mass: 296.09610582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
70598-15-1 (1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-) Related Products
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